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Compound of Interest |

Compound Name: Dimethyl 3-hydroxypentanedioate
CAS No.: 7250-55-7
Cat. No.: B030248

Executive Summary & Application Context

Dimethyl 3-hydroxypentanedioate (CAS: 7250-55-7), also known as Dimethyl 3-
hydroxyglutarate, is a critical diester intermediate in pharmaceutical synthesis.[1] Its primary
utility lies in the development of HMG-CoA reductase inhibitors (statins), specifically as a
prochiral substrate for the synthesis of Rosuvastatin and Atorvastatin side chains [1, 2].

While classified as a GHS Category 2 Irritant, the primary operational risk is not acute toxicity
but chemical instability (hydrolysis) and stereochemical integrity. In drug development, the
purity of this starting material directly impacts the enantiomeric excess (ee) of downstream
enzymatic desymmetrization steps. This guide outlines protocols to maintain compound
integrity while ensuring operator safety.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

The following data establishes the baseline for identification and purity verification upon receipt.
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Property Specification Operational Note
Dimethyl 3- Often referred to as Dimethyl
IUPAC Name )
hydroxypentanedioate 3-hydroxyglutarate
Verify against CoA upon
CAS Number 7250-55-7 )
receipt
Molecular Formula C7H120s MW: 176.17 g/mol

Physical State

Colorless to pale yellow liquid

Viscous; check for turbidity

(sign of hydrolysis)

High boiling point makes

Boiling Point ~265°C (760 mmHg) distillation difficult; vacuum
required
) Combustible; keep away from
Flash Point ~103°C (Closed Cup)
open flames
Density 1.2+0.1 g/cm3 Denser than water
- DMSO, Methanol, EtOAc, Hydrolyzes in water (slowly at
Solubility

DCM

neutral pH, fast at high pH)

Data aggregated from PubChem and Supplier SDS [3, 4].

Hazard Identification & Toxicology (GHS Standards)

Although not acutely fatal, this compound poses risks to mucous membranes and respiratory

tracts, which can compromise long-term lab safety.

Signal Word:WARNING
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Prevention
Hazard Class H-Code Statement
Strategy
i o o Nitrile gloves (0.11mm
Skin Irritation H315 Causes skin irritation. o
min thickness).
o Causes serious eye Chemical splash
Eye Irritation H319 o
irritation.[2] goggles (ANSI Z87.1).

May cause respiratory  Handle only in a fume
STOT - SE H335 T
irritation.[2] hood.

Toxicological Insight: The diester functionality allows for potential transdermal absorption,
though data is limited. The primary mechanism of injury is local irritation caused by the
hydrolysis of the ester on moist mucous membranes, releasing glutaric acid derivatives which
lower local pH [5].

Stability & Degradation Mechanism (The "Why")

Understanding the degradation pathway is essential for storage. Dimethyl 3-
hydroxypentanedioate is a diester. In the presence of ambient moisture and trace acid/base
catalysts, it undergoes hydrolysis.

Impact on Research: If the material hydrolyzes to the mono-methyl ester or the di-acid, it acts
as an inhibitor or impurity in subsequent enzymatic desymmetrization reactions (e.g., using
CAL-B lipase), destroying the enantioselectivity required for statin synthesis.

Visualization: Degradation Pathway

The following diagram illustrates the hydrolysis cascade that must be prevented.
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Figure 1: Hydrolysis cascade. Moisture ingress leads to the formation of mono-esters and
acids, which compromise downstream chiral synthesis.

Operational Handling Protocols
Protocol A: Receipt & Self-Validating Purity Check

Trustworthiness Principle: Never assume commercial reagents are 100% pure. Esters degrade
during shipping if seals are compromised.

» Visual Inspection: The liquid must be clear.[3] Any cloudiness suggests the formation of 3-
hydroxyglutaric acid (which is solid at room temperature).

e TLC Validation (Self-Check):

[¢]

Stationary Phase: Silica Gel 60 F254.

[e]

Mobile Phase: Hexane:Ethyl Acetate (1:1).

o

Visualization: Stain with KMnOa (The hydroxyl group oxidizes) or lodine.

Criteria:

[¢]

» Pass: Single spot at R_f ~0.5-0.6.

» Fail: Baseline spot (Acid) or streaking (Mono-ester).
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» Storage Action: If passing, seal with Parafilm and store at -20°C (ideal) or 4°C (acceptable
for short term). Store under Nitrogen or Argon if available.

Protocol B: Reaction Setup (Moisture Exclusion)

Expertise Note: When using this reagent for statin intermediate synthesis (e.g., Rosuvastatin
side chain), the reaction is often performed at low temperatures (-78°C to 0°C) using strong
bases (LDA, NaH).

e Drying: If the bottle has been opened previously, dry the solvent (e.g., THF or DCM) over
molecular sieves (3A or 4A) before adding the diester.

» Addition: Add Dimethyl 3-hydroxypentanedioate as a solution in the reaction solvent, not
neat. This ensures better thermal dissipation if the reaction is exothermic.

e Quenching: When quenching reactions involving this ester, avoid highly alkaline aqueous
workups for extended periods to prevent saponification of the product. Use a buffered
quench (e.g., Saturated NH4Cl) and extract immediately.

Emergency Response & Waste Management
Visualization: Exposure Response Logic

This workflow dictates immediate actions in case of accidental exposure.
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Spill Cleanup

: Absorb with sand/vermiculite.
Exposure Incident : Do NOT use combustible materials (sawdust).
: Place in container for Organic Waste.

Identify Exposure Type

N

1. Remove contaminated clothing 1. Rinse cautiously with water (15 min) 1. Move to fresh air
2. Wash with soap/water (15 min) 2. Remove contact lenses 2. If breathing difficult, 02
3. Do NOT use solvents 3. Seek medical attention 3. Call POISON CENTER

Click to download full resolution via product page

Figure 2: Decision logic for emergency response. Note that solvents should never be used to
clean skin as they enhance transdermal absorption.

Waste Disposal[8]

« Classification: Non-halogenated organic solvent waste.

e Protocol: Do not pour down the drain. Hydrolysis in the sewer system can release organic
acids, violating pH discharge limits.

« Incineration: The preferred method of disposal is thermal incineration equipped with an
afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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